Cas no 32893-59-7 (3-Cyclohexene-1-carbonylchloride, 2-methyl-)

3-Cyclohexene-1-carbonylchloride, 2-methyl- structure
32893-59-7 structure
Product Name:3-Cyclohexene-1-carbonylchloride, 2-methyl-
CAS No:32893-59-7
MF:C8H11ClO
MW:158.625341653824
CID:293914
PubChem ID:45081350
Update Time:2025-04-19

3-Cyclohexene-1-carbonylchloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carbonylchloride, 2-methyl-
    • 3-Cyclohexene-1-carbonyl chloride, 2-methyl- (8CI)
    • 2-methylcyclohex-3-ene-1-carbonyl chloride
    • DTXSID70664532
    • 32893-59-7
    • Inchi: 1S/C8H11ClO/c1-6-4-2-3-5-7(6)8(9)10/h2,4,6-7H,3,5H2,1H3
    • InChI Key: PEWQXAKDEXZZGL-UHFFFAOYSA-N
    • SMILES: ClC(C1CCC=CC1C)=O

Computed Properties

  • Exact Mass: 158.04993
  • Monoisotopic Mass: 158.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 17.07
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